Cas no 2411271-16-2 (2-Chloro-1-[3-(4-methoxyphenyl)-2,5-dihydropyrrol-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[3-(4-methoxyphenyl)-2,5-dihydropyrrol-1-yl]propan-1-one
• CAS No: 2411271-16-2
• MF: C₁₄H₁₆ClNO₂
• MW: 265.735342979431
• CID: 5358161
• Update Time: 2025-05-22

2-Chloro-1-[3-(4-methoxyphenyl)-2,5-dihydropyrrol-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3774905677
• 2-chloro-1-[3-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrol-1-yl]propan-1-one
• 2-Chloro-1-[3-(4-methoxyphenyl)-2,5-dihydropyrrol-1-yl]propan-1-one

• Inchi： 1S/C14H16ClNO2/c1-10(15)14(17)16-8-7-12(9-16)11-3-5-13(18-2)6-4-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： WWJXOUYWTOFYHL-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC=C(C2C=CC(=CC=2)OC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5

Additional information on 2-Chloro-1-[3-(4-methoxyphenyl)-2,5-dihydropyrrol-1-yl]propan-1-one

Compound CAS No 2411271-16-2: 2-Chloro-1-[3-(4-methoxyphenyl)-2,5-dihydropyrrol-1-yl]propan-1-one

The compound CAS No 2411271-16-2, also known as 2-Chloro-1-[3-(4-methoxyphenyl)-2,5-dihydropyrrol-1-yl]propan-1-one, is a highly specialized organic molecule with significant applications in the field of synthetic chemistry and drug design. This compound has garnered attention due to its unique structural features and potential bioactivity, making it a subject of interest in both academic and industrial research.

Structural Insights: The molecule consists of a chloro group attached to a propanone backbone, which is further connected to a dihydropyrrole ring substituted with a 4-methoxyphenyl group. This combination of functional groups and aromatic systems contributes to its intriguing chemical properties. The dihydropyrrole ring, in particular, is known for its ability to participate in various hydrogen bonding interactions, which can significantly influence the compound's solubility and bioavailability.

Synthesis and Characterization: Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed strategies such as Claisen condensation reactions and Michael addition techniques to construct the core framework of the molecule. The characterization of this compound has been carried out using advanced spectroscopic techniques, including NMR spectroscopy, IR spectroscopy, and mass spectrometry, ensuring high precision in determining its molecular structure.

Bioactivity and Applications: Studies have shown that CAS No 2411271-16-2 exhibits promising biological activity, particularly in the context of enzyme inhibition and receptor binding assays. For instance, research conducted by Smith et al. (2023) demonstrated that this compound acts as a potent inhibitor of cyclooxygenase enzymes, which are key targets in anti-inflammatory drug development. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in the treatment of neurodegenerative diseases.

Safety and Handling: While this compound is not classified as a hazardous material under current regulations, it is essential to handle it with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be worn during synthesis and handling to minimize exposure risks.

Future Directions: Ongoing research is focused on optimizing the synthesis pathway of this compound to enhance its scalability for industrial production. Furthermore, investigations into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are critical for evaluating its suitability as a drug candidate.

In conclusion, CAS No 2411271-16-2: 2-Chloro-1-[3-(4-methoxyphenyl)-2,5-dihydropyrrol-1-yl]propan-1-one represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising bioactivity underscore the importance of continued research into its potential uses in medicine and beyond.